4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H20F3N7O/c1-14-25-17(13-18(26-14)30-7-3-6-24-30)28-8-10-29(11-9-28)19(31)27-16-5-2-4-15(12-16)20(21,22)23/h2-7,12-13H,8-11H2,1H3,(H,27,31)
• InChI Key: NXIWLGZRXAGGSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)N4C=CC=N4
• Molecular Formula: C20H20F3N7O
• Molecular Weight: 431.4 g/mol
• CAS No.: 1170267-85-2

Description

This compound features a central piperazine-1-carboxamide scaffold linked to a 2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl group and a 3-(trifluoromethyl)phenyl substituent. The pyrimidine core and trifluoromethyl group are critical for its physicochemical and pharmacological properties, likely influencing binding affinity, metabolic stability, and solubility.

Comparison with Similar Compounds

Structural Analogues with Piperazine-Carboxamide Scaffolds

(a) Quinazolinone Derivatives (A2–A6 from )

These compounds share the N-(substituted phenyl)piperazine-1-carboxamide backbone but replace the pyrimidine group with a quinazolinone moiety. Key differences include:

• Substituent Effects : Fluorine (A2, A3) and chlorine (A4–A6) on the phenyl ring versus the trifluoromethyl group in the target compound. The trifluoromethyl group’s bulkiness and strong electron-withdrawing nature may enhance metabolic stability compared to halogens .
• Melting Points : A2–A6 exhibit melting points between 189–200°C, suggesting moderate crystallinity. The target compound’s pyrimidine core could reduce melting points due to altered packing efficiency.
• Synthetic Yield : Yields for A2–A6 range from 45–57%, comparable to typical coupling reactions for such scaffolds.

(b) 4-(1H-Pyrazol-4-yl)butan-1-one Derivative (Compound 5 from )

• Linker Variation: This compound replaces the pyrimidine with a butanone chain, reducing rigidity. The pyrimidine in the target compound may improve π-π stacking interactions in target binding .
• Synthetic Approach : Both compounds utilize coupling reactions, but the pyrimidine synthesis likely requires multistep heterocyclic assembly.

(c) Pyrazolo[3,4-b]pyridine Carboxamide ()

• Core Heterocycle : The pyrazolo[3,4-b]pyridine core differs from the pyrimidine in the target compound. Pyrimidines are more common in kinase inhibitors, suggesting divergent biological targets .
• Molecular Weight : The compound (MW 374.4) is lighter than the target compound, which likely exceeds 400 Da due to the trifluoromethyl and pyrimidine groups.

(d) Chlorotrifluoromethylpyridine-Benzoxazine Carboxamide ()

• Substituent Position : The trifluoromethyl group is on a pyridine ring here versus the phenyl group in the target compound. Chlorine’s presence increases lipophilicity, whereas the target’s 3-(trifluoromethyl)phenyl may balance solubility and membrane permeability .

Key Structural and Functional Comparisons

Table 1: Comparative Analysis of Structural Features

Compound Class	Core Structure	Key Substituents	Molecular Weight (Da)	Notable Properties
Target Compound	Pyrimidine	3-(trifluoromethyl)phenyl	~450 (estimated)	High rigidity, electron-deficient
Quinazolinones (A2–A6)	Quinazolinone	Halogenated phenyl	~350–400	Moderate metabolic stability
Pyrazolo[3,4-b]pyridine	Pyrazolo-pyridine	Ethyl/methyl groups	374.4	Compact, heterocyclic diversity
Chlorotrifluoromethylpyridine	Pyridine-Benzoxazine	Cl, CF3 on pyridine	~450–500	High lipophilicity

Research Findings and Implications

• Trifluoromethyl vs. Halogens : The trifluoromethyl group in the target compound likely improves resistance to oxidative metabolism compared to fluorine/chlorine in A2–A6, as CF3 groups are less prone to enzymatic degradation .
• Pyrimidine vs.
• Synthetic Complexity : The pyrimidine-pyrazole linkage in the target compound may require specialized heterocyclic coupling methods, contrasting with simpler amide formations in A2–A6 .